Cas no 497948-24-0 (4-3,5-bis(trifluoromethyl)phenyl-1H-imidazole)

• Product Name: 4-3,5-bis(trifluoromethyl)phenyl-1H-imidazole
• CAS No: 497948-24-0
• MF: C₁₁H₆F₆N₂
• MW: 280.169163227081
• MDL: MFCD08669171
• CID: 932835
• PubChem ID: 87987730
• Update Time: 2025-04-19

4-3,5-bis(trifluoromethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-bis-trifluoromethyl-phenyl)-1h-imidazole
• 4-3,5-bis(trifluoromethyl)phenyl-1H-imidazole
• 4-(3,5-bis-trifluoromethylphenyl)-1h-imidazole
• SCHEMBL14906603
• SCHEMBL6407483
• EN300-1931157
• 4-(3,5-bis(trifluoromethyl)phenyl)-1H-imidazole
• 497948-24-0
• 4-[3,5-bis(trifluoromethyl)phenyl]-1h-imidazole

• MDL： MFCD08669171
• Inchi： 1S/C11H6F6N2/c12-10(13,14)7-1-6(9-4-18-5-19-9)2-8(3-7)11(15,16)17/h1-5H,(H,18,19)
• InChI Key： BXFZMQUQBSJFOF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2=CN=CN2)C=1)(F)F

Computed Properties

• Exact Mass: 280.04400
• Monoisotopic Mass: 280.04351717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 4.11430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles